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Compound of Interest

Compound Name: Myrrhterpenoid O

Cat. No.: B12386609

An In-depth Technical Guide on the Core Physicochemical Properties of Myrrhterpenoid O

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of Myrrhterpenoid O, a sesquiterpenoid found in myrrh. The information is intended
for researchers, scientists, and professionals in drug development who are interested in the
characteristics of this natural compound. This document summarizes key quantitative data,
outlines experimental protocols for its isolation and characterization, and visualizes relevant
workflows and molecular relationships.

Core Physicochemical Properties

Myrrhterpenoid O is a guaiane-type sesquiterpenoid that has been isolated from the oleo-gum
resin of Commiphora myrrha[1][2]. Its basic physicochemical properties are summarized in the
table below.
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Property Value Source
Molecular Formula C16H2003 [3]
Molecular Weight 260.33 g/mol [3]

CAS Number 2604667-43-6 [31[4]

Physical State

Colorless oil or white solid

[1]5]

Solubility 10 mM in DMSO [3]
Melting Point Not reported
Boiling Point Not reported
pKa Not reported

Experimental Protocols

The isolation and structural elucidation of Myrrhterpenoid O involve multi-step

chromatographic and spectroscopic techniques. The following protocols are based on

methodologies described in the literature for the separation and identification of terpenoids

from myrrh[1][2].

Isolation of Myrrhterpenoid O from Myrrh Resin

o Extraction: An ethanolic extract is obtained through the maceration and percolation of myrrh

resin[1].

 Liquid-Liquid Partition: The crude extract is subjected to a liquid-liquid partition between

methanol and n-heptane to separate compounds based on polarity[1].

» Chromatographic Separation: The resulting fractions are further purified using various

chromatographic techniques.

o Flash Chromatography: Initial separation is performed on a silica gel column using a

gradient elution system, such as n-hexane and ethyl acetate[1][2].
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o Preparative High-Performance Liquid Chromatography (HPLC): Fine purification of the
fractions containing Myrrhterpenoid O is achieved through preparative HPLC.

Structural Elucidation

o Mass Spectrometry: The molecular formula of the isolated compound is determined using
high-resolution electrospray ionization mass spectrometry (HRESIMS)[1][5].

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The precise structure is elucidated using
1D (*H and ®3C) and 2D (COSY, HMBC, HSQC) NMR techniques[1]. These analyses help in
assigning the proton and carbon signals and establishing the connectivity of the atoms within
the molecule. It has been noted that for Myrrhterpenoid O, NOESY data were too weak to
confirm the configuration, but its NMR signals are consistent with the structure of 2-
methoxyfuranoguaia-9-ene-8-one, first published in 1983[1][2][5].

Visualizations

The following diagrams illustrate the experimental workflow for isolating Myrrhterpenoid O and
its relationship to other natural products.
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Caption: Experimental workflow for the isolation and identification of Myrrhterpenoid O.
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Caption: Relationship of Myrrhterpenoid O to its dimeric forms.

Biological Activity and Potential Applications

Myrrhterpenoid O has been investigated for its biological activities. It is noted to have anti-
infective properties and targets parasites, showing antiplasmodial effects[3]. The guaiane
moiety of Myrrhterpenoid O is also found as a structural component in dimeric sesquiterpenes
like commiphorine A and commiphoratone B[1][5]. Further research into its mechanism of
action could provide opportunities for drug development, particularly in the area of anti-parasitic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Myrrhterpenoid O basic physicochemical properties”].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386609#myrrhterpenoid-o-basic-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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